Cas no 2680729-81-9 (6-chloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid)

• Product Name: 6-chloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid
• CAS No: 2680729-81-9
• MF: C₁₀H₉ClN₂O₄
• MW: 256.642461538315
• CID: 5652783
• PubChem ID: 165910574
• Update Time: 2025-08-04

6-chloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid
• EN300-28280125
• 2680729-81-9
• 6-chloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid

• Inchi： 1S/C10H9ClN2O4/c1-2-3-17-10(16)13-7-4-8(11)12-5-6(7)9(14)15/h2,4-5H,1,3H2,(H,14,15)(H,12,13,16)
• InChI Key： IGUUGMWCEZVMDX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=N1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 256.0250845g/mol
• Monoisotopic Mass: 256.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 6-chloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid

6-Chloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic Acid: A Comprehensive Overview

6-Chloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid, with the CAS number 2680729-81-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as Compound A in scientific literature, is characterized by its unique structure and promising bioactivity. Recent studies have highlighted its potential as a lead molecule for drug development, particularly in the treatment of various diseases such as cancer, inflammation, and infectious disorders.

The molecular structure of 6-Chloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid consists of a pyridine ring with substituents at positions 3, 4, and 6. The chlorine atom at position 6 contributes to the compound's stability and bioavailability. At position 4, the molecule features a propenoyloxy carbonyl amino group, which plays a crucial role in its pharmacological activity. The carboxylic acid group at position 3 enhances the compound's solubility and ability to form hydrogen bonds, making it an ideal candidate for drug design.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing this compound. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been widely adopted due to its scalability and compatibility with various substituents, allowing for further modifications to optimize the compound's properties.

The pharmacological properties of 6-Chloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid have been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potent anti-inflammatory effects by inhibiting key inflammatory pathways such as COX-2 and NF-kB. Additionally, the compound has shown remarkable anticancer activity by inducing apoptosis in various cancer cell lines while sparing normal cells. These findings suggest that it could serve as a novel therapeutic agent for treating chronic inflammatory diseases and cancers.

In terms of bioavailability, Compound A exhibits favorable pharmacokinetic profiles, including moderate absorption and low clearance rates. These characteristics make it suitable for oral administration, which is a critical factor for patient compliance in clinical settings. Furthermore, recent studies have explored the potential of this compound as a prodrug, where it can be metabolized into active metabolites with enhanced efficacy and reduced toxicity.

The environmental impact of 6-Chloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid has also been a topic of interest. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This attribute aligns with current trends toward sustainable drug development and green chemistry practices.

In conclusion, 6-Chloro-4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid represents a promising lead molecule with diverse applications in drug discovery. Its unique structure, coupled with favorable pharmacological properties, positions it as a strong candidate for further clinical evaluation. As research continues to unravel its full potential, this compound holds the promise of becoming an essential tool in modern medicine.